Cas no 132028-60-5 (5-bromo-2-(7-bromo-2,1,3-benzothiadiazole-4-sulfonamido)benzoic acid)

• Product Name: 5-bromo-2-(7-bromo-2,1,3-benzothiadiazole-4-sulfonamido)benzoic acid
• CAS No: 132028-60-5
• MF: C₁₃H₇Br₂N₃O₄S₂
• MW: 493.150378465652
• CID: 6486481
• Update Time: 2025-05-24

5-bromo-2-(7-bromo-2,1,3-benzothiadiazole-4-sulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(7-bromo-2,1,3-benzothiadiazole-4-sulfonamido)benzoic acid
• Benzoic acid, 5-bromo-2-[[(7-bromo-2,1,3-benzothiadiazol-4-yl)sulfonyl]amino]-

• Inchi： 1S/C13H7Br2N3O4S2/c14-6-1-3-9(7(5-6)13(19)20)18-24(21,22)10-4-2-8(15)11-12(10)17-23-16-11/h1-5,18H,(H,19,20)
• InChI Key： UZLCVLKBHPQDNV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=CC=C1NS(C1C2C(C(Br)=CC=1)=NSN=2)(=O)=O

Additional information on 5-bromo-2-(7-bromo-2,1,3-benzothiadiazole-4-sulfonamido)benzoic acid

Research Brief on 5-bromo-2-(7-bromo-2,1,3-benzothiadiazole-4-sulfonamido)benzoic acid (CAS: 132028-60-5)

The compound 5-bromo-2-(7-bromo-2,1,3-benzothiadiazole-4-sulfonamido)benzoic acid (CAS: 132028-60-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 5-bromo-2-(7-bromo-2,1,3-benzothiadiazole-4-sulfonamido)benzoic acid as a potent inhibitor of specific enzymatic pathways. The benzothiadiazole moiety, in particular, has been identified as a critical pharmacophore, contributing to its binding affinity and selectivity. Researchers have employed advanced computational modeling techniques to elucidate the compound's interaction with target proteins, revealing key structural insights that could guide further optimization.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of inflammatory diseases and certain cancers. The compound's ability to modulate signaling pathways associated with cell proliferation and apoptosis has positioned it as a candidate for further preclinical evaluation. Notably, its sulfonamido group has been linked to enhanced solubility and bioavailability, addressing a common challenge in drug development.

The synthesis of 5-bromo-2-(7-bromo-2,1,3-benzothiadiazole-4-sulfonamido)benzoic acid has also been refined in recent years, with novel methodologies improving yield and purity. Green chemistry approaches have been explored to minimize environmental impact, reflecting the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these advancements, challenges remain, including the need for comprehensive toxicity profiling and pharmacokinetic studies. Future research directions may focus on structural derivatives to enhance efficacy and reduce potential side effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-bromo-2-(7-bromo-2,1,3-benzothiadiazole-4-sulfonamido)benzoic acid represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its continued investigation holds promise for addressing unmet medical needs while advancing fundamental knowledge in medicinal chemistry.